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Compound of Interest

Compound Name: 2-Fluoro-5-iodobenzaldehyde

Cat. No.: B129801

An In-Depth Technical Guide to the Commercial Availability and Suppliers of 2-Fluoro-5-
iodobenzaldehyde

For researchers, scientists, and professionals in drug development, the timely procurement of
high-quality reagents is paramount to project success. 2-Fluoro-5-iodobenzaldehyde, a key
building block in medicinal chemistry, is noted for the strategic placement of its functional
groups, which allows for diverse synthetic transformations. This guide provides a
comprehensive overview of its commercial availability, key suppliers, technical specifications,
and relevant experimental protocols.

Commercial Availability and Key Suppliers

2-Fluoro-5-iodobenzaldehyde is readily available from a range of chemical suppliers, catering
to needs from research and development quantities to bulk orders. The purity and quantity
offered can vary between suppliers, impacting lead times and pricing. Below is a summary of
offerings from prominent vendors.
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. Lead

. . Available )

Supplier CAS Number Purity . Timel/Stock
Quantities
Status
S Estimated

Thermo Scientific o

) 146137-76-0 >97.0% (GC)[1] 54, 259g[1] availability: 24-
Chemicals

Nov-2025[1]
_ _ Varies (Check Contact for
Sigma-Aldrich 146137-76-0 97%][2] ) )
website) details

] 99%, 99% Varies (KG scale  Varies by

ChemicalBook 146137-76-0 ) ]
HPLCJ3] listed)[3] supplier[3]

CP Lab Safety )

_ 146137-76-0 min 97%[4] 1 g[4] 5 days[4]
(Aladdin)
Sarchem Labs N/A N/A Custom quote Request quote
VSNCHEM N/A N/A Custom quote Request quote

Note: Availability, pricing, and lead times are subject to change. It is recommended to consult

the suppliers' websites for the most current information.

Procurement Workflow for Specialty Chemicals

The process of acquiring a specialized chemical like 2-Fluoro-5-iodobenzaldehyde involves

several key steps, from initial supplier identification to final delivery and quality control.
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Caption: A typical workflow for procuring specialty research chemicals.
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Technical Data Summary

A comprehensive understanding of the physicochemical properties of 2-Fluoro-5-

iodobenzaldehyde is crucial for its proper handling, storage, and application in synthesis.

Property Value Source

CAS Number 146137-76-0 [2]

Molecular Formula C7H4FIO [2]

Molecular Weight 250.01 g/mol [2]
White to cream to pale yellow

Appearance [1]
crystals or powder

_ _ 40.0-49.0 °CJ[1], 45-48 °C (lit.)

Melting Point [1][2][3]
[21[3]

Boiling Point 256.6 °C at 760 mmHg [5]

Density 1.962 g/cm3 [5]

Flash Point 109 °C [5]
Keep in a dark place, under an

Storage [6]

inert atmosphere, 2-8°C

Safety Information:

» Signal Word: Danger[2]

o Hazard Statements: H301 (Toxic if swallowed), H315 (Causes skin irritation), H319 (Causes

serious eye irritation), H335 (May cause respiratory irritation)[2]

e Precautionary Statements: P301 + P310 + P330, P302 + P352, P305 + P351 + P338|2]

Experimental Protocols

While 2-Fluoro-5-iodobenzaldehyde is commercially available, it can also be synthesized in

the laboratory. A common method is the electrophilic iodination of 2-fluorobenzaldehyde.[7]
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This compound is a versatile intermediate, often used in reductive amination reactions to form
corresponding benzylamines.

Synthesis of 2-Fluoro-5-iodobenzaldehyde via
Electrophilic lodination[7]

This protocol outlines the synthesis starting from 2-fluorobenzaldehyde. The ortho-fluoro group
acts as a director, guiding the incoming electrophile to the para position.[7]
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Synthesis of 2-Fluoro-5-iodobenzaldehyde

o Lewis Acid Catalyst Solvent
BT E T PR EE D (M) [(e.g., Trifluoroacetic Acid)) Ge.g., DichloromethaneD

Electrophilic lodination
(Stir at RT, 12-24h)

Quench with aq.
Sodium Thiosulfate

Extract with DCM,
Wash with Brine

Dry over Na2SOa,
Concentrate

Column Chromatography
(Silica Gel)

= 2-Fluoro-5-iodobenzaldehyde ~

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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fluoro-5-iodobenzaldehyde]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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